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Chemical Profile of 1-Ethoxypent-1-ene

The table below summarizes the basic identifiers and physicochemical properties of 1-Ethoxypent-1-ene [1]

[2] [3].

Property Value / Description

CAS Number 5909-75-1 [1]

IUPAC Name 1-ethoxypent-1-ene [1]

Molecular
Formula

C₇H₁₄O [1]

Molecular Weight 114.19 g/mol [1]

Canonical
SMILES

CCCC=COCC [1]

Boiling Point Data not located for exact compound; related alkene Pent-1-ene boils at 29.9 °C
[3]
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Property Value / Description

Density Data not located for exact compound; related alkene Pent-1-ene density is ~0.7
g/cm³ [3]

Flash Point Data not located for exact compound; related alkene Pent-1-ene flash point is
-28.9 °C [3]

Safety and Handling

While specific hazard codes for 1-Ethoxypent-1-ene were not found, its structure suggests high

flammability similar to Pent-1-ene, which carries the signal word "Danger" and hazard statements for

extreme flammability (H224) and potential harm (H304) [3]. General safe handling practices should be

followed.

Potential Research Applications and Context

Although direct industrial application notes were not available, the search results suggest several promising

research contexts where 1-Ethoxypent-1-ene could be highly relevant.

Application in Organic Synthesis and Polymer Science

The enol ether functional group in 1-Ethoxypent-1-ene makes it a valuable intermediate in organic

synthesis. One key application is in Ene-Yne Cross-Metathesis (EYCM) [4]. In reactions catalyzed by

ruthenium carbene complexes, an alkene like 1-Ethoxypent-1-ene can react with an alkyne to produce 1,3-

dienes, which are crucial building blocks for more complex molecules and polymers [4]. This is a powerful,

atom-economical method for constructing conjugated diene systems.

Furthermore, the search results highlight a strong research focus on developing sustainable polymers from

bio-based monomers [5]. While 1-Ethoxypent-1-ene itself was not mentioned, its structure is analogous to

other terpenoid-derived acrylates. This suggests potential as a specialty monomer or co-monomer for

creating novel polymers with specific properties.
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Role in Drug Delivery and Nanomedicine

Functionalized enol ethers can be used to create pH-sensitive linkers in drug delivery systems. The ether

linkage can be designed to hydrolyze in the slightly acidic microenvironment of tumors, triggering the

release of an anticancer drug [6]. While the cited research used graphene oxide as the carrier platform [6],

the underlying chemistry is applicable to other smart drug delivery systems.

Proposed Experimental Workflows

Here is a generalized experimental workflow for exploring the two potential applications discussed above.

Synthesis & Characterization

Application Pathways

Start: Plan Experiment

Synthesis Step

Purification & Characterization Ene-Yne Cross-Metathesis
with Ru catalyst [4]

Application TestingTechniques: NMR, FT-IR, SEC, DSC [5]

Data AnalysisPolymerization
( e.g., Radical [5] [7])

Drug Carrier Conjugation &
pH-Responsive Release Test [6]
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Protocol 1: Ene-Yne Cross-Metathesis to 1,3-Dienes [4]

Reaction Setup: In an inert atmosphere glove box, add 1-Ethoxypent-1-ene (1.0 equiv), a terminal
alkyne (1.2 equiv), and the Grubbs 2nd generation catalyst (5 mol%) to dry dichloromethane.

Reaction Execution: Seal the reaction vessel, remove it from the glove box, and stir at 40 °C for 12
hours.

Work-up & Purification: After cooling, concentrate the reaction mixture under reduced pressure.
Purify the crude product containing the 1,3-diene via flash column chromatography.

Characterization: Analyze the final product using ¹H NMR, ¹³C NMR, and GC-MS to confirm
structure, regiochemistry (1,2- vs 1,3-disubstituted), and stereochemistry (E/Z isomerism) of the

diene.

Protocol 2: Free Radical Copolymerization [5] [7]

Polymerization Setup: In a sealed vial, combine 1-Ethoxypent-1-ene with a common vinyl
monomer (e.g., styrene, methyl acrylate) at a chosen molar ratio. Add a thermal initiator like V-601 (1
mol%) and a solvent (e.g., toluene).
Reaction Execution: Purge the mixture with nitrogen to remove oxygen, then heat at 70-80 °C for 6-
24 hours.
Work-up: After cooling, precipitate the polymer into a large volume of methanol. Filter and dry the

polymer under vacuum to constant weight.
Characterization: Use Size Exclusion Chromatography (SEC) to determine molecular weight (Mn)

and dispersity (Đ). Employ NMR and FT-IR to determine copolymer composition and confirm
incorporation of the monomer.

Future Research Directions

To better define the applications of 1-Ethoxypent-1-ene, future research could focus on:

Material Properties: Systematically characterizing the thermal and mechanical properties of

polymers derived from 1-Ethoxypent-1-ene.
Biological Evaluation: Partnering with biology labs to test the efficacy and safety of drug delivery

systems that use this compound as a pH-sensitive linker.
Process Optimization: Scaling up the most promising synthetic routes and evaluating the

compound's stability and performance under industrial conditions.
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Conclusion

In summary, while 1-Ethoxypent-1-ene is not currently a well-documented workhorse in industrial

applications, its chemical structure positions it as a promising candidate for research in organic synthesis

(especially via EYCM), as a potential monomer in sustainable polymer chemistry, and as a building block

for stimuli-responsive drug delivery systems. The experimental protocols provided offer a starting point

for researchers to explore these potential applications in the laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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